lithium 2-(1H-imidazol-2-yl)-2-oxoacetate
Overview
Description
Lithium 2-(1H-imidazol-2-yl)-2-oxoacetate, also known as LiIMeOAc, is an organic compound used in various scientific research applications. It is a colorless solid that is soluble in water and polar organic solvents. LiIMeOAc has been used in a variety of biochemical and physiological studies, as it has been found to have a number of interesting properties.
Scientific Research Applications
Lithium 2-(1H-imidazol-2-yl)-2-oxoacetate has been used in a variety of scientific research applications, including the study of enzymes, proteins, and other biological molecules. It has been used to study the structure and function of proteins, as well as to investigate the mechanism of action of various drugs. lithium 2-(1H-imidazol-2-yl)-2-oxoacetate has also been used in the study of cell signaling pathways and the regulation of gene expression.
Mechanism of Action
Lithium 2-(1H-imidazol-2-yl)-2-oxoacetate has been found to have a number of interesting properties that make it useful in scientific research. It has been found to interact with proteins and other biological molecules, modulating their activity. lithium 2-(1H-imidazol-2-yl)-2-oxoacetate has also been found to act as a competitive inhibitor of some enzymes, blocking their activity. Additionally, lithium 2-(1H-imidazol-2-yl)-2-oxoacetate has been found to interact with cell membranes, modulating the activity of membrane-bound proteins.
Biochemical and Physiological Effects
lithium 2-(1H-imidazol-2-yl)-2-oxoacetate has been found to have a number of biochemical and physiological effects. It has been found to modulate the activity of enzymes and other proteins, as well as to interact with cell membranes and modulate the activity of membrane-bound proteins. Additionally, lithium 2-(1H-imidazol-2-yl)-2-oxoacetate has been found to have a number of effects on gene expression and cell signaling pathways.
Advantages and Limitations for Lab Experiments
Lithium 2-(1H-imidazol-2-yl)-2-oxoacetate has several advantages for use in laboratory experiments. It is a colorless solid that is soluble in water and polar organic solvents, making it easy to work with. Additionally, it is relatively inexpensive and readily available. However, lithium 2-(1H-imidazol-2-yl)-2-oxoacetate can be toxic in high concentrations, and it should be handled with caution.
Future Directions
The use of lithium 2-(1H-imidazol-2-yl)-2-oxoacetate in scientific research is a relatively new field, and there are a number of potential future directions. For example, lithium 2-(1H-imidazol-2-yl)-2-oxoacetate could be used to study the structure and function of proteins, as well as to investigate the mechanism of action of various drugs. Additionally, lithium 2-(1H-imidazol-2-yl)-2-oxoacetate could be used to study the regulation of gene expression and cell signaling pathways. lithium 2-(1H-imidazol-2-yl)-2-oxoacetate could also be used to study the effects of environmental pollutants on biological systems, and to investigate the effects of drugs on human health. Finally, lithium 2-(1H-imidazol-2-yl)-2-oxoacetate could be used to develop new drugs and therapies for a variety of diseases.
Synthesis Methods
Lithium 2-(1H-imidazol-2-yl)-2-oxoacetate can be synthesized from lithium hydroxide and 1H-imidazole-2-carboxylic acid in an aqueous solution. The reaction is carried out at room temperature in the presence of an acid catalyst. The resulting product is a colorless solid with a melting point of 97-99°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium 2-(1H-imidazol-2-yl)-2-oxoacetate involves the reaction of imidazole-2-carboxylic acid with lithium hydroxide followed by the addition of ethyl chloroacetate. The resulting product is then hydrolyzed to yield the final compound.", "Starting Materials": [ "Imidazole-2-carboxylic acid", "Lithium hydroxide", "Ethyl chloroacetate" ], "Reaction": [ "Step 1: Imidazole-2-carboxylic acid is dissolved in water and reacted with lithium hydroxide to form lithium imidazole-2-carboxylate.", "Step 2: Ethyl chloroacetate is added to the reaction mixture and stirred at room temperature for several hours to yield the intermediate product, lithium 2-(1H-imidazol-2-yl)-2-chloroacetate.", "Step 3: The intermediate product is then hydrolyzed with aqueous sodium hydroxide to yield the final product, lithium 2-(1H-imidazol-2-yl)-2-oxoacetate." ] } | |
CAS RN |
2375272-91-4 |
Product Name |
lithium 2-(1H-imidazol-2-yl)-2-oxoacetate |
Molecular Formula |
C5H3LiN2O3 |
Molecular Weight |
146 |
Purity |
95 |
Origin of Product |
United States |
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